6-(Isoquinolin-5-yl)naphthalene-1-carboxamide

• CAS No.: 919363-03-4
• Molecular Formula: C20H14N2O
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 6-isoquinolin-5-ylnaphthalene-1-carboxamide
• InChI: InChI=1S/C20H14N2O/c21-20(23)19-6-1-3-13-11-14(7-8-17(13)19)16-5-2-4-15-12-22-10-9-18(15)16/h1-12H,(H2,21,23)
• InChI Key: DSQNIVKTMGHCOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C3=CC=CC4=C3C=CN=C4)C(=C1)C(=O)N

Description

6-(Isoquinolin-5-yl)naphthalene-1-carboxamide is a useful research compound. Its molecular formula is C20H14N2O and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-(isoquinolin-5-yl)-1-naphthoic acid (0.86 mg, 0.29 mmol) was suspended in CH2Cl2 (2 mL) and oxallyl chloride (0.038 mL, 0.4 mmol) was added followed by a drop of DMF. Mixture was stirred at room temperature for 3 h and solvent was evaporated and residue dried under vacuum. The crude acid chloride was dissolved in a solution of NH3 in dioxane and was stirred at room temperature. Solvent was evaporated, a solution of aqueous NaHCO3 was added and the mixture was extracted with CH2Cl2 and then with ethyl acetate. Residue was purified by prep plate (5% MeOH/CH2Cl2) to give the title compound as a solid. MS (ESI pos. ion) m/z: 299. (M+H). Calc'd Exact Mass for C20H14N2O: 298.